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Compound of Interest

Compound Name: SODIUM CARBOMER

Cat. No.: B1168046 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

ensuring a safe environment is paramount. This guide provides essential, immediate safety and

logistical information for handling Sodium Carbomer, a common thickening agent in

pharmaceutical and personal care applications. Adherence to these procedures is critical for

minimizing risks and ensuring operational efficiency.

Personal Protective Equipment (PPE) for Handling
Sodium Carbomer
When working with Sodium Carbomer, a multi-layered approach to personal protection is

essential to prevent exposure. The following table summarizes the recommended PPE.
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Body Part
Personal Protective
Equipment

Specifications and
Remarks

Eyes/Face
Chemical safety goggles with

side shields

An eye wash station should be

readily accessible in the work

area.[1]

Hands Chemical-resistant gloves

The specific glove material

should be impermeable and

resistant to the product. Users

should consult the glove

manufacturer for breakthrough

times.[2]

Body
Full-length laboratory coat or

coveralls

Standard work apparel should

cover the entire body.[1]

Respiratory
NIOSH-approved respirator

with a dust filter

Required when ventilation is

inadequate or if airborne dust

is generated.[1][3][4] The type

of respirator may vary based

on airborne exposure levels.[1]

Feet Professional safety footwear
Closed-toe shoes are

mandatory in the laboratory.

Operational Plan for Handling Sodium Carbomer
A systematic approach to handling Sodium Carbomer from receipt to disposal is crucial for

safety and maintaining product integrity.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store Sodium Carbomer in a tightly sealed container in a cool, dry, and well-ventilated area.

[1][5]

Protect the substance from moisture as it is hygroscopic.[2]
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Keep it away from heat, sources of ignition, and incompatible materials such as strong bases

(e.g., sodium hydroxide, ammonia) to prevent heat generation.[5][6]

2. Handling and Use:

All handling should occur in a well-ventilated area, preferably within a chemical fume hood,

to minimize dust inhalation.[1][5]

Avoid direct contact with eyes, skin, and mucous membranes.[1]

Prevent the formation of dust during handling.[2][3][7] If dust is generated, ensure

appropriate respiratory protection is used.[3][4]

Be aware that Sodium Carbomer, when combined with water, can create a very slippery

surface.[2][6]

3. First Aid Measures:

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, lifting

the upper and lower eyelids. Seek medical attention if irritation persists.[1][3][8][9][10]

Skin Contact: Remove contaminated clothing and wash the affected skin area thoroughly

with soap and water.[1] Seek medical attention if irritation develops.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If

breathing has stopped, administer artificial respiration. Seek immediate medical attention.[1]

[3]

Ingestion: Rinse the mouth with water. Do not induce vomiting unless directed by a medical

professional. Seek immediate medical attention.[1][3]

Disposal Plan
The disposal of Sodium Carbomer and its containers must be conducted in compliance with

all federal, state, and local regulations.[1]

Product Disposal: Unused or waste Sodium Carbomer should be disposed of through a

licensed chemical destruction facility or by controlled incineration with flue gas scrubbing.[7]
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Do not discharge into sewer systems or contaminate water, food, or feed.[7]

Container Disposal: Empty containers should be triple-rinsed (or equivalent) and can then be

offered for recycling or reconditioning.[7] Alternatively, containers can be punctured to render

them unusable for other purposes before disposal.[7]

Experimental Workflow: Chemical Spill Response
In the event of a Sodium Carbomer spill, a swift and organized response is critical to contain

the material and prevent exposure. The following diagram outlines the step-by-step procedure

for managing a spill.
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Workflow for Sodium Carbomer Spill Response

Immediate Actions

Personal Protective Equipment

Containment & Cleanup

Decontamination & Disposal

Evacuate the immediate area

Alert supervisor and colleagues

Notify

Ensure proper ventilation

Secure Area

Don appropriate PPE:
- Respirator
- Goggles
- Gloves

- Lab coat

Prepare

Prevent dust formation.
If necessary, gently spray with water.

Approach Spill

Carefully sweep or shovel the spilled material

Place material into a labeled, sealed container for disposal

Clean the spill area with a detergent solution
(as water alone can create a slippery film)

After Collection

Dispose of the container and any contaminated PPE
according to institutional and local regulations

Wash hands and exposed skin thoroughly

Final Step

Click to download full resolution via product page

Caption: Workflow for Sodium Carbomer Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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